Cas no 70333-82-3 (2-Methylthio-N6-threonylcarbamoyladenosine)

• Product Name: 2-Methylthio-N6-threonylcarbamoyladenosine
• CAS No: 70333-82-3
• MF: C₁₆H₂₂N₆O₈S
• MW: 458.446281909943
• CID: 974997
• PubChem ID: 189756
• Update Time: 2025-10-29

2-Methylthio-N6-threonylcarbamoyladenosine Chemical and Physical Properties

Names and Identifiers

• N-((9-beta-D-ribofuranosyl-2-methylthiopurine-6-yl)carbamoyl)threonine
• (2S,3R)-2-[[9-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-methylsulfanylpurin-6-yl]carbamoylamino]-3-hydroxybutanoic acid
• 2-Methylthio-N6-threonylcarbamoyladenosine
• ms(2)t(6)a
• 70333-82-3
• SCHEMBL63914
• Q27109400
• N-(Hydroxy{[2-(methylsulfanyl)-9-pentofuranosyl-9H-purin-6-yl]amino}methylidene)threonine
• n-[(9-beta-d-ribofuranosyl-2-methylthiopurin-6-yl)carbamoyl]threonine
• CHEBI:21457
• (2S,3R)-2-(3-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-(methylthio)-9H-purin-6-yl)ureido)-3-hydroxybutanoicacid
• (2S,3R)-2-[[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-methylsulfanylpurin-6-yl]carbamoylamino]-3-hydroxybutanoic acid
• (2S,3R)-2-(3-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-(methylthio)-9H-purin-6-yl)ureido)-3-hydroxybutanoic acid
• Rmtpct
• N-[(9-beta-D-ribofuranosyl-2-methylthiopurin-6-yl)carbamoyl]-L-threonine
• L-Threonine, N-(((2-(methylthio)-9-beta-D-ribofuranosyl-9H-purin-6-yl)amino)carbonyl)-
• DTXSID30990541

• Inchi： 1S/C16H22N6O8S/c1-5(24)7(14(27)28)18-15(29)19-11-8-12(21-16(20-11)31-2)22(4-17-8)13-10(26)9(25)6(3-23)30-13/h4-7,9-10,13,23-26H,3H2,1-2H3,(H,27,28)(H2,18,19,20,21,29)/t5-,6-,7+,9-,10-,13-/m1/s1
• InChI Key： MMNYGKPAZBIRKN-DWVDDHQFSA-N
• SMILES： S(C)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)NC(N[C@H](C(=O)O)[C@@H](C)O)=O

Computed Properties

• Exact Mass: 458.12198285g/mol
• Monoisotopic Mass: 458.12198285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 238Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on 2-Methylthio-N6-threonylcarbamoyladenosine

Recent Advances in the Study of 2-Methylthio-N6-threonylcarbamoyladenosine (70333-82-3)

2-Methylthio-N6-threonylcarbamoyladenosine (ms2t6A), with the CAS number 70333-82-3, is a modified nucleoside that plays a crucial role in the regulation of tRNA function and protein synthesis. Recent studies have highlighted its significance in various biological processes, including cellular stress response, viral replication, and cancer progression. This research brief aims to provide an updated overview of the latest findings related to ms2t6A, focusing on its chemical properties, biological functions, and potential therapeutic applications.

One of the most notable advancements in the study of ms2t6A is its identification as a key modulator of tRNA stability and translation fidelity. Research published in Nucleic Acids Research (2023) demonstrated that ms2t6A modifications in tRNA are essential for maintaining accurate codon-anticodon interactions, particularly under stress conditions. The study utilized high-resolution mass spectrometry and next-generation sequencing to map ms2t6A modifications across various tRNA species, revealing their tissue-specific distribution and dynamic regulation in response to oxidative stress.

In addition to its role in translation, ms2t6A has been implicated in viral pathogenesis. A recent study in Cell Reports (2024) investigated the interaction between ms2t6A-modified tRNAs and viral RNA in SARS-CoV-2-infected cells. The findings suggested that ms2t6A modifications may influence viral protein synthesis by altering the availability of specific tRNAs required for viral replication. This discovery opens new avenues for developing antiviral therapies targeting tRNA modification pathways.

Another area of growing interest is the potential link between ms2t6A dysregulation and cancer. A preprint from bioRxiv (2024) reported elevated levels of ms2t6A in certain types of leukemia, correlating with increased proliferation and drug resistance. The study employed CRISPR-Cas9-based gene editing to manipulate ms2t6A modification enzymes, providing evidence that targeting these enzymes could sensitize cancer cells to chemotherapy. These findings underscore the therapeutic potential of modulating ms2t6A pathways in oncology.

From a chemical perspective, recent synthetic efforts have focused on developing stable analogs of ms2t6A for research and therapeutic applications. A paper in Journal of Medicinal Chemistry (2023) described the synthesis of a novel ms2t6A analog with improved bioavailability and resistance to enzymatic degradation. The compound showed promising activity in preclinical models of neurodegenerative diseases, where tRNA dysregulation is a known contributor to pathology.

Looking ahead, several challenges remain in the study of ms2t6A. These include the need for more sensitive detection methods to study its dynamics in vivo, as well as a deeper understanding of the enzymes responsible for its biosynthesis and removal. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these fundamental discoveries into clinical applications.

In conclusion, the growing body of research on 2-Methylthio-N6-threonylcarbamoyladenosine (70333-82-3) highlights its multifaceted roles in biology and disease. From its fundamental contributions to translation fidelity to its emerging roles in viral infection and cancer, ms2t6A represents a promising target for therapeutic intervention. Continued research in this area is likely to yield important insights into RNA biology and open new opportunities for drug development.